Cas no 130403-00-8 (3-Isoxazolecarboxamide,5-methyl-N-(2,4,6-trimethylphenyl)-)

• Product Name: 3-Isoxazolecarboxamide,5-methyl-N-(2,4,6-trimethylphenyl)-
• CAS No: 130403-00-8
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 174050
• PubChem ID: 3076176
• Update Time: 2025-04-19

3-Isoxazolecarboxamide,5-methyl-N-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide,5-methyl-N-(2,4,6-trimethylphenyl)-
• 5-methyl-N-(2,4,6-trimethylphenyl)-1,2-oxazole-3-carboxamide
• N-Mesityl-5-methyl-1,2-oxazole-3-carboxamide
• DTXSID40156510
• CHEMBL4558942
• SCHEMBL9512988
• 3-Isoxazolecarboxamide, 5-methyl-N-(2,4,6-trimethylphenyl)-
• Z28129001
• N-mesityl-5-methyl-3-isoxazolecarboxamide
• 130403-00-8
• AKOS003396714
• 5-Methyl-N-(2,4,6-trimethylphenyl)-3-isoxazolecarboxamide

• Inchi： 1S/C14H16N2O2/c1-8-5-9(2)13(10(3)6-8)15-14(17)12-7-11(4)18-16-12/h5-7H,1-4H3,(H,15,17)
• InChI Key： WZFHIYUUCGUYAR-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2C(C)=CC(C)=CC=2C)=O)=N1

Computed Properties

• Exact Mass: 244.12128
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.13